Cas no 506443-21-6 (9,10-Anthracenedione, 1,5-bis(ethylthio)-)

• Product Name: 9,10-Anthracenedione, 1,5-bis(ethylthio)-
• CAS No: 506443-21-6
• MF: C₁₈H₁₆O₂S₂
• MW: 328.448442459106
• CID: 364421
• PubChem ID: 11142042
• Update Time: 2025-04-19

9,10-Anthracenedione, 1,5-bis(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,5-bis(ethylthio)-
• 1,5-bis(ethylsulfanyl)anthracene-9,10-dione
• 506443-21-6
• DTXSID60456761
• SCHEMBL6365511
• 1,5-Bis(ethylthio)anthracene-9,10-dione
• CHEMBL111937

• Inchi： 1S/C18H16O2S2/c1-3-21-13-9-5-7-11-15(13)17(19)12-8-6-10-14(22-4-2)16(12)18(11)20/h5-10H,3-4H2,1-2H3
• InChI Key： PVTDUORSRFHXKE-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=CC2C(C3C(=CC=CC=3C(C=21)=O)SCC)=O

Computed Properties

• Exact Mass: 328.05928
• Monoisotopic Mass: 328.05917210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 34.14